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Compound of Interest

Compound Name: Azido-PEG5-acid

Cat. No.: B605864

An In-depth Technical Guide to Azido-PEG5-acid

This guide provides a comprehensive overview of the chemical properties of Azido-PEG5-
acid, a bifunctional linker widely utilized in bioconjugation, drug delivery, and proteomics. This
document is intended for researchers, scientists, and professionals in the field of drug
development and biomedical research.

Core Properties of Azido-PEG5-acid

Azido-PEGb5-acid is a hydrophilic polyethylene glycol (PEG) derivative containing a terminal
azide group and a carboxylic acid group. The five ethylene glycol units impart excellent water
solubility, which is advantageous for biological applications. The azide and carboxylic acid
moieties serve as versatile handles for covalent modification of biomolecules.
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Property Value References
Molecular Formula C13H25N307 [1112113114]
Molecular Weight 335.36 g/mol [1]

CAS Number 1425973-16-5

Purity >96%

Solubility Water

Storage -20°C

Appearance Colorless to light yellow liquid

Chemical Reactivity and Applications

The terminal functional groups of Azido-PEG5-acid enable a variety of conjugation strategies:

e Azide Group: The azide (Ns) functionality is a key component for “click chemistry." It readily
participates in copper-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted
azide-alkyne cycloaddition (SPAAC) with molecules containing alkyne, BCN, or DBCO
moieties. This forms a stable triazole linkage.

o Carboxylic Acid Group: The carboxylic acid (-COOH) can be activated to form a stable amide
bond with primary amine groups on proteins, peptides, or other biomolecules. This reaction
is typically facilitated by coupling agents such as EDC or HATU.

This dual functionality makes Azido-PEG5-acid a valuable tool for creating antibody-drug
conjugates (ADCs) and PROTACSs (Proteolysis Targeting Chimeras).

Chemical Structure of Azido-PEGb5-acid

The structure consists of a five-unit polyethylene glycol chain flanked by an azide group on one
end and a propanoic acid group on the other.
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Caption: Chemical structure of Azido-PEG5-acid.

Experimental Protocols

While specific experimental protocols are highly dependent on the application, a general
workflow for bioconjugation using Azido-PEG5-acid is outlined below.

Workflow for Amine Conjugation via Carboxylic Acid

Dissolve Azido-PEG5-acid
in appropriate solvent (e.g., DMF, DMSO)

Activate carboxylic acid with Prepare biomolecule with primary amines
EDC and NHS/sulfo-NHS in a suitable buffer (pH 7-8.5)

Mix activated linker with biomolecule
and incubate (e.g., RT for 2h)

Purify the conjugate via
size-exclusion chromatography or dialysis

Characterize the final conjugate
(e.g., MALDI-TOF, SDS-PAGE)

Click to download full resolution via product page
Caption: General workflow for amine conjugation.

Workflow for Click Chemistry Conjugation via Azide

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b605864?utm_src=pdf-body-img
https://www.benchchem.com/product/b605864?utm_src=pdf-body
https://www.benchchem.com/product/b605864?utm_src=pdf-body
https://www.benchchem.com/product/b605864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Prepare copper(l) catalyst
(e.g., CuSOa with a reducing agent)

Dissolve Azido-PEG5-acid conjugate
in aqueous buffer

Prepare alkyne-modified molecule

Mix components and incubate
(e.g., RT for 1-4h)

Purify the triazole-linked conjugate

Characterize the final product

Click to download full resolution via product page

Caption: General workflow for CUAAC click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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